Cas no 893589-26-9 ((2-methylpropyl)(3-nitrophenyl)methylamine)

• Product Name: (2-methylpropyl)(3-nitrophenyl)methylamine
• CAS No: 893589-26-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5232848
• PubChem ID: 4719503
• Update Time: 2026-03-08

(2-methylpropyl)(3-nitrophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(2-methylpropyl)-3-nitro-
• 2-Methyl-N-(3-nitrobenzyl)propan-1-amine
• (2-methylpropyl)(3-nitrophenyl)methylamine

• Inchi： 1S/C11H16N2O2/c1-9(2)7-12-8-10-4-3-5-11(6-10)13(14)15/h3-6,9,12H,7-8H2,1-2H3
• InChI Key： YLFSWKKHXQYNMI-UHFFFAOYSA-N
• SMILES： C1(CNCC(C)C)=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2-methylpropyl)(3-nitrophenyl)methylamine

Introduction to (2-methylpropyl)(3-nitrophenyl)methylamine (CAS No. 893589-26-9)

Compound with the CAS number 893589-26-9 and the product name (2-methylpropyl)(3-nitrophenyl)methylamine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in drug development and synthetic chemistry. The molecular structure of this amine derivative combines a branched alkyl group with a nitro-substituted aromatic ring, making it a versatile intermediate in organic synthesis.

The relevance of this compound is underscored by its potential role in the synthesis of bioactive molecules. In recent years, there has been a growing emphasis on the development of novel pharmacophores that can modulate biological pathways effectively. The presence of both the 2-methylpropyl and 3-nitrophenyl moieties in the molecular framework suggests that this compound may exhibit interesting pharmacological properties. Specifically, the nitro group can serve as a handle for further functionalization, enabling chemists to explore various derivatives with tailored biological activities.

Recent advancements in computational chemistry have facilitated the virtual screening of such compounds for their potential therapeutic effects. The integration of machine learning algorithms with traditional pharmacophore modeling has allowed researchers to predict the binding affinity of (2-methylpropyl)(3-nitrophenyl)methylamine to various biological targets. These computational studies have hinted at its potential as an intermediate in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer.

In experimental settings, researchers have been exploring synthetic routes to optimize the yield and purity of this compound. The use of palladium-catalyzed cross-coupling reactions has emerged as a particularly effective method for constructing the desired carbon-carbon bonds. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis process. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

The pharmacological profile of (2-methylpropyl)(3-nitrophenyl)methylamine is further illuminated by preclinical studies conducted in cell culture and animal models. Initial findings suggest that this compound may interact with multiple receptors and enzymes, potentially leading to a broad spectrum of biological effects. For instance, its ability to modulate neurotransmitter release has been observed in vitro, raising questions about its potential as an anxiolytic or antidepressant agent.

The nitro group in the aromatic ring also opens up possibilities for redox reactions, which could be exploited in designing prodrugs or bioconjugates. Such modifications can enhance solubility, improve metabolic stability, or target specific tissues within the body. The versatility of this compound makes it a valuable asset in medicinal chemistry libraries, where it can be screened alongside other heterocyclic amine derivatives.

As research progresses, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the development pipeline for compounds like (2-methylpropyl)(3-nitrophenyl)methylamine. The integration of high-throughput screening technologies with traditional synthetic chemistry will enable faster identification of lead compounds for further optimization. Moreover, regulatory agencies are increasingly supportive of innovative drug development approaches that leverage novel chemical entities.

The safety profile of this compound is another critical aspect that requires thorough investigation. While preliminary toxicity studies have not revealed any significant concerns at moderate doses, long-term exposure effects remain to be fully characterized. Researchers are employing advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to ascertain its stability under various conditions.

In conclusion, (2-methylpropyl)(3-nitrophenyl)methylamine (CAS No. 893589-26-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with enhanced therapeutic efficacy and reduced side effects. As scientific understanding continues to evolve, it is anticipated that compounds like this will play an increasingly important role in addressing unmet medical needs worldwide.